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Compound of Interest

Compound Name: (s)-2-Bromo-pentane

Cat. No.: B8253618 Get Quote

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (s)-2-Bromo-pentane. The

following procedural guidance is designed to ensure safe laboratory operations and mitigate

risks associated with this chemical.

Hazard Identification and Immediate Precautions
(s)-2-Bromo-pentane is a highly flammable liquid and vapor that can cause skin and eye

irritation.[1][2][3] Vapors are heavier than air and may travel to an ignition source, causing a

flashback.[4][5][6] It is crucial to handle this chemical in a well-ventilated area, away from heat,

sparks, and open flames.[2][4][7]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[4][8]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Gloves must be inspected prior to

use.[4][7]
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Clothing: Wear fire/flame resistant and impervious clothing to prevent skin exposure.[7][8]

A lab coat is required.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA-approved respirator.[7][8] A full-face respirator may be necessary in such

cases.[7]

Physicochemical and Safety Data
The following table summarizes key quantitative data for (s)-2-Bromo-pentane.

Property Value

Molecular Formula C₅H₁₁Br[4][9][10]

Molecular Weight 151.07 g/mol [4][10]

Appearance
Colorless to yellow-colored liquid with a strong

odor[4][5]

Boiling Point 116-117 °C (240.8-242.6 °F)[1][2]

Melting Point -95.5 °C (-139.9 °F)[2]

Flash Point 20 °C (68 °F)[2]

Density 1.223 g/mL at 25°C[1]

Water Solubility Insoluble[4][5]

Vapor Density 5.2 (Air = 1)[4]

Vapor Pressure 20-21.3 mmHg at 25°C[1][5]

Operational Plan: Safe Handling and Storage
Handling:

Work in a well-ventilated area or a chemical fume hood.[4][7]

Keep away from all sources of ignition, including heat, sparks, open flames, and hot

surfaces.[2][4] No smoking.[7][11]
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Use non-sparking tools and explosion-proof equipment.[2][7]

Ground and bond containers when transferring material to prevent static discharge.[2][4]

Avoid contact with skin, eyes, and clothing.[4][8] Avoid inhalation of vapor or mist.[8]

Wash hands thoroughly after handling.[4][7]

Storage:

Store in a designated "Flammables-area".[4][8]

Keep containers tightly closed and store in a cool, dry, and well-ventilated place.[4][7]

Store away from incompatible substances such as strong oxidizing agents, strong bases,

and acids.[2]

Emergency and Disposal Plans
Spill Response Protocol:

Alert & Evacuate: Immediately alert others in the area and evacuate if necessary.[12]

Remove Ignition Sources: Eliminate all nearby ignition sources (flames, sparks, hot

surfaces).[5][7]

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear the appropriate PPE as described in Section 2 before approaching the spill.

[12]

Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material like dry

sand or earth.[4][5] Work from the outside of the spill inward to prevent spreading.[13]

Collect: Use non-sparking tools to scoop the absorbed material into a suitable, labeled, and

closed container for disposal.[5][7]
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Decontaminate: Clean the spill area with soap and water, collecting the rinse water for

disposal if the chemical is highly toxic.[12]

Report & Restock: Report the spill to your supervisor and restock any used spill kit supplies.

[12][13]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2][8]

Skin Contact: Remove contaminated clothing immediately. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention if irritation persists.[2][8]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[8]

Disposal Plan:

(s)-2-Bromo-pentane and its contaminated materials are considered hazardous waste.

Dispose of waste in accordance with all local, regional, and national regulations.[6]

Do not mix with other waste. Leave chemicals in their original containers if possible.[6]

Empty containers retain product residue and can be dangerous; they must be handled as if

they were full.[4][6]

Experimental Protocol: Williamson Ether Synthesis
This protocol details a representative SN2 reaction using (s)-2-Bromo-pentane.

Objective: To synthesize (R)-2-ethoxypentane from (s)-2-Bromo-pentane and sodium

ethoxide.
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Materials:

(s)-2-Bromo-pentane

Sodium ethoxide (NaOEt)

Anhydrous ethanol (EtOH)

Round-bottom flask with reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Drying agent (e.g., anhydrous MgSO₄)

Rotary evaporator

Procedure:

Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar and a reflux

condenser in a fume hood.

Reagents: In the flask, dissolve sodium ethoxide in anhydrous ethanol under an inert

atmosphere (e.g., nitrogen or argon).

Reaction: Slowly add (s)-2-Bromo-pentane to the stirred solution at room temperature.

Reflux: Gently heat the reaction mixture to reflux using a heating mantle and maintain for the

prescribed time (e.g., 2-4 hours), monitoring the reaction progress by TLC or GC.

Workup: After cooling to room temperature, quench the reaction by slowly adding water.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a

suitable organic solvent (e.g., diethyl ether) three times.

Washing: Combine the organic extracts and wash with brine (saturated NaCl solution).
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Drying: Dry the organic layer over an anhydrous drying agent like MgSO₄.

Purification: Filter off the drying agent and remove the solvent under reduced pressure using

a rotary evaporator. The resulting crude product can be further purified by distillation.

Chemical Handling Workflow

Safe Handling Workflow for (s)-2-Bromo-pentane
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Caption: Logical workflow for the safe handling of (s)-2-Bromo-pentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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